Cas no 2171928-98-4 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid
• CAS No: 2171928-98-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5779814
• PubChem ID: 165513516
• Update Time: 2025-06-09

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methoxybutanoic acid
• EN300-1524847
• 2171928-98-4
• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-33-23(25(30)31)14-16-27-24(29)13-3-2-8-15-28-26(32)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,2-3,8,13-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： DHIMBPWUZJFHQA-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid

Recent Advances in the Study of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171928-98-4)

The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171928-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug delivery systems.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and bioavailability. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The Fmoc group, a critical component of this molecule, is widely recognized for its role in protecting amino groups during peptide synthesis, thereby facilitating the production of complex peptides with high precision.

One of the key findings from recent research is the compound's ability to serve as a versatile linker in the development of peptide-based therapeutics. Its unique structure allows for efficient conjugation with various bioactive molecules, enabling the creation of targeted drug delivery systems. For instance, studies have demonstrated its utility in the synthesis of peptide-drug conjugates (PDCs), which are increasingly being explored for their potential in cancer therapy and other diseases.

In addition to its applications in peptide synthesis, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid has also been investigated for its role in bioconjugation strategies. Researchers have utilized its reactive functional groups to attach fluorescent probes, enabling the tracking of biomolecules in cellular environments. This has opened new avenues for studying intracellular processes and developing diagnostic tools.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as solubility and stability under physiological conditions need to be addressed to fully harness its potential. Ongoing research is focused on modifying the chemical structure to overcome these limitations while maintaining its functional properties.

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methoxybutanoic acid (CAS: 2171928-98-4) represents a promising tool in the fields of peptide synthesis and drug delivery. Its unique structural features and versatile applications make it a valuable asset for researchers aiming to develop novel therapeutic and diagnostic strategies. Future studies will likely explore its potential in other areas, such as nanotechnology and personalized medicine, further expanding its impact on the chemical biology and pharmaceutical industries.